Cas no 19117-94-3 (Octadecanoic acid,9,10-dibromo-)

• Product Name: Octadecanoic acid,9,10-dibromo-
• CAS No: 19117-94-3
• MF: C₁₈H₃₄Br₂O₂
• MW: 442.269364833832
• MDL: MFCD00046563
• CID: 215009
• PubChem ID: 86827
• Update Time: 2025-06-12

Octadecanoic acid,9,10-dibromo- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,9,10-dibromo-
• (2,6-dimethylphenyl) 2-(4-methylpiperazin-1-yl)propanoate,hydrochloride
• (+-)-threo-9,10-Dibrom-octadecansaeure
• (+-)-threo-9,10-dibromo-octadecanoic acid
• 2,6-dimethylphenyl 2-(4-methylpiperazin-1-yl)propanoate hydrochloride(1:1)
• FC 464
• 9,10-Dbsa
• elaidic acid dibromide
• 9 10-DIBROMOSTEARIC ACID
• 9,10-Dibromooctadecanoic acid
• SCHEMBL9159327
• CHEBI:165396
• 9,10-dibromo-stearic acid
• DTXSID30275840
• AKOS028108284
• FT-0637794
• NSC-176176
• FT-0686397
• 9,10-dibromo-octadecanoic acid
• 9,10-Dibromostearic acid
• 19117-94-3
• LMFA01090084
• Octadecanoic acid, 9,10-dibromo-
• NSC176176
• 18485-62-6
• 910-DIBROMOSTEARICACID

• MDL： MFCD00046563
• Inchi： 1S/C18H34Br2O2/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h16-17H,2-15H2,1H3,(H,21,22)
• InChI Key： UXHXSKUOVZUHBJ-UHFFFAOYSA-N
• SMILES： BrC(CCCCCCCC)C(CCCCCCCC(=O)O)Br

Computed Properties

• Exact Mass: 440.09300
• Monoisotopic Mass: 440.09256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 7.07930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Octadecanoic acid,9,10-dibromo-

Comprehensive Analysis of Octadecanoic acid,9,10-dibromo- (CAS No. 19117-94-3): Properties, Applications, and Industry Trends

Octadecanoic acid,9,10-dibromo-, identified by its CAS No. 19117-94-3, is a brominated derivative of stearic acid with significant industrial relevance. This compound belongs to the class of halogenated fatty acids, characterized by the addition of bromine atoms at the 9 and 10 positions of the carbon chain. Its unique molecular structure, C18H34Br2O2, imparts distinct chemical properties, making it valuable in specialized applications such as polymer stabilization, lubricant additives, and flame retardancy. Researchers and manufacturers increasingly focus on halogenated compounds like 9,10-dibromooctadecanoic acid due to their versatility in modifying material performance.

The growing demand for high-performance additives in the plastics and coatings industries has spotlighted Octadecanoic acid,9,10-dibromo-. Recent studies highlight its role as an intermediate in synthesizing flame-retardant materials, a topic trending in sustainability forums. With increasing regulatory pressures on traditional halogenated flame retardants, alternatives like this compound are being explored for their balance of efficacy and environmental compatibility. Searches for "eco-friendly flame retardants" or "brominated fatty acid applications" reflect this shift, aligning with the compound’s potential in green chemistry initiatives.

From a technical perspective, CAS 19117-94-3 exhibits a melting range of 45–50°C and moderate solubility in organic solvents, which facilitates its integration into industrial formulations. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a frequent query among quality control professionals. The compound’s stability under high-temperature conditions also makes it a candidate for thermal stabilizers in PVC and other polymers, addressing search trends like "PVC heat stabilizer alternatives."

Innovations in bio-based lubricants have further expanded the scope of 9,10-dibromostearic acid. Its ability to reduce friction and wear in mechanical systems resonates with industries seeking sustainable alternatives to petroleum-derived additives. Notably, forums discussing "green lubricant additives" often reference brominated fatty acids due to their biodegradability and performance synergies. This positions Octadecanoic acid,9,10-dibromo- as a bridge between conventional chemistry and emerging bioeconomy demands.

Supply chain dynamics for CAS 19117-94-3 are influenced by regional production capacities of bromine derivatives, a point of interest for procurement specialists. Keywords such as "brominated compound suppliers" and "halogenated acid pricing" frequently appear in market analyses, reflecting the compound’s niche but growing commercial footprint. Regulatory compliance, particularly concerning halogen content in consumer products, remains a critical discussion area, driving R&D toward optimized formulations.

In conclusion, Octadecanoic acid,9,10-dibromo- exemplifies the intersection of traditional chemistry and modern sustainability goals. Its multifaceted applications—from flame retardancy to lubrication—underscore its adaptability in addressing contemporary industrial challenges. As research continues to explore safer halogenated compounds, this derivative is poised to remain a subject of scientific and commercial interest, catering to queries like "advanced brominated additives" and "sustainable material science solutions."